Cas no 202521-89-9 (2-amino-3-fluoro-3-methylbutan-1-ol)

• Product Name: 2-amino-3-fluoro-3-methylbutan-1-ol
• CAS No: 202521-89-9
• MF: C₅H₁₂FNO
• MW: 121.15328502655
• CID: 6006150
• PubChem ID: 15533682
• Update Time: 2025-06-10

2-amino-3-fluoro-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-fluoro-3-methylbutan-1-ol
• 1-Butanol, 2-amino-3-fluoro-3-methyl-
• XQVHZUCZNUYXGD-UHFFFAOYSA-N
• 202521-89-9
• EN300-1720598
• AKOS006350202
• SCHEMBL588703

• Inchi： 1S/C5H12FNO/c1-5(2,6)4(7)3-8/h4,8H,3,7H2,1-2H3
• InChI Key： XQVHZUCZNUYXGD-UHFFFAOYSA-N
• SMILES： C(O)C(N)C(F)(C)C

Computed Properties

• Exact Mass: 121.090292168g/mol
• Monoisotopic Mass: 121.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 205.3±20.0 °C(Predicted)
• pka: 12.60±0.10(Predicted)

Additional information on 2-amino-3-fluoro-3-methylbutan-1-ol

Comprehensive Overview of 2-amino-3-fluoro-3-methylbutan-1-ol (CAS No. 202521-89-9)

2-amino-3-fluoro-3-methylbutan-1-ol (CAS No. 202521-89-9) is a fluorinated amino alcohol with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique fluoro and amino functional groups, has garnered attention due to its versatile reactivity and potential as a building block in organic synthesis. Researchers and industries are increasingly exploring its utility in drug discovery, particularly for its role in modulating biological activity and improving metabolic stability.

The molecular structure of 2-amino-3-fluoro-3-methylbutan-1-ol features a fluorine atom at the 3-position, which enhances its electronic properties and lipophilicity. This makes it a valuable intermediate for designing bioactive molecules. Recent studies highlight its relevance in the development of small-molecule inhibitors and chiral auxiliaries, aligning with the growing demand for enantioselective synthesis in modern chemistry.

One of the most searched questions about 2-amino-3-fluoro-3-methylbutan-1-ol revolves around its synthetic routes and applications in medicinal chemistry. Scientists are particularly interested in its use for fluorine-containing drug candidates, a trending topic due to the rising popularity of fluorinated pharmaceuticals like antiviral and anticancer agents. The incorporation of fluorine atoms into drug molecules often improves their bioavailability and target specificity, making this compound a focal point in cutting-edge research.

From an industrial perspective, CAS No. 202521-89-9 is also explored for its potential in agrochemical formulations. The fluoro and amino groups contribute to pesticidal and herbicidal activities, addressing the global need for sustainable crop protection solutions. This aligns with the increasing interest in green chemistry and eco-friendly agrochemicals, which dominate current scientific discourse.

Another hot topic related to 2-amino-3-fluoro-3-methylbutan-1-ol is its stereochemical properties. The presence of chiral centers in its structure makes it a candidate for asymmetric synthesis, a field gaining traction due to the demand for optically pure compounds in pharmaceuticals. Researchers frequently search for enantioselective synthesis methods and chiral resolution techniques involving this compound, reflecting its importance in advanced synthetic methodologies.

In summary, 2-amino-3-fluoro-3-methylbutan-1-ol (CAS No. 202521-89-9) stands out as a multifunctional compound with broad applications in drug discovery, agrochemicals, and asymmetric synthesis. Its unique structural features and reactivity profile position it as a key player in the evolving landscape of fluorine chemistry and chiral building blocks. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.